Cas no 2171806-43-0 (1-ethyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-ethyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2171806-43-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5972959
• PubChem ID: 78081805
• Update Time: 2025-05-23

1-ethyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 2171806-43-0
• EN300-1455015

• Inchi： 1S/C14H19NO3/c1-3-15-8-12(13(9-15)14(16)17)10-5-4-6-11(7-10)18-2/h4-7,12-13H,3,8-9H2,1-2H3,(H,16,17)
• InChI Key： FORDPHPONKFSGH-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC)CC1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-ethyl-4-(3-methoxyphenyl)pyrrolidine-3-carboxylic acid

1-Ethyl-4-(3-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

1-Ethyl-4-(3-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid, with the CAS number 2171806-43-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrrolidine derivatives, which are widely studied due to their potential applications in drug design and material science. The compound's structure is characterized by a pyrrolidine ring, a five-membered cyclic amine, substituted with an ethyl group at position 1 and a 3-methoxyphenyl group at position 4. Additionally, a carboxylic acid group is attached at position 3, making it a versatile platform for further functionalization and exploration.

The synthesis of 1-Ethyl-4-(3-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid involves a series of well-established organic reactions. Typically, the starting material is a substituted pyrrolidine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the ethyl and methoxyphenyl groups. The carboxylic acid functionality can be introduced through oxidation or hydrolysis steps, depending on the specific synthetic pathway. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Pyrrolidine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have explored the use of 1-Ethyl-4-(3-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid as a precursor for bioactive molecules with anti-inflammatory, antioxidant, or anticancer properties. The presence of the methoxyphenyl group introduces additional electronic and steric effects, which can enhance the compound's interaction with biological systems.

In addition to its pharmacological applications, this compound has also found relevance in materials science. The pyrrolidine ring's flexibility and ability to form hydrogen bonds make it an attractive component for designing supramolecular assemblies or polymer materials. Researchers have investigated its use in creating self-healing polymers or stimuli-responsive materials, where the carboxylic acid group plays a critical role in cross-linking or dynamic bonding.

The latest research on 1-Ethyl-4-(3-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid has focused on its structural modifications to enhance bioavailability and stability. For example, scientists have explored the incorporation of this compound into lipid nanoparticles or micellar systems for targeted drug delivery. These innovations aim to address challenges such as poor solubility or rapid degradation in physiological environments.

In conclusion, 1-Ethyl-4-(3-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.